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Compound Focus: 1-Ethynylpyrene

CAS No.: 34993-56-1

Cat. No.: S515764

Get Quote

Chemical Profile & Handling Summary

The table below summarizes the key identification and handling information for 1-Ethynylpyrene.

Property Specification

CAS Number 34993-56-1 [1]

Chemical Formula C₁₈H₁₀ [1]

Molecular Weight 226.28 g/mol [1]

Appearance Dark grey powder/crystals [1]

Melting Point 117 °C [1]

Purity >98% [1]

Primary Hazards Harmful if swallowed (H302). Very toxic to aquatic life with long-lasting effects

(H410) [2].

Recommended
Storage

Keep container tightly sealed in a cool, well-ventilated area. Store at -20°C
(powder) [2].
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Property Specification

Incompatible
Materials

Strong acids, strong alkalis, strong oxidizing agents, and strong reducing
agents [2].

Safety & Handling FAQs

Q: What are the critical personal protective equipment (PPE) requirements for handling 1-

Ethynylpyrene? A: The minimum recommended PPE includes [2]:

Eye protection: Safety goggles with side-shields.

Hand protection: Protective gloves.
Skin and body protection: Impervious clothing (e.g., lab coat).

Respiratory protection: A suitable respirator, particularly if adequate ventilation is not guaranteed or
if dust is generated.

Q: What is the first-aid measure for eye contact? A: Immediately locate an eyewash station and flush the

eyes with large amounts of water for several minutes, ensuring eyelids are held open. Remove any contact

lenses if it is safe to do so. Promptly call a physician [2].

Q: My glove came into contact with 1-Ethynylpyrene powder. What should I do? A: Remove the

contaminated gloves immediately. Wash hands thoroughly with soap and water. Ensure that the contaminated

gloves and any other exposed clothing are disposed of properly or decontaminated [2].

Q: How should a small spill of solid 1-Ethynylpyrene be contained and cleaned? A: Personal

Precautions: Use full personal protective equipment and avoid breathing dust. Containment: Carefully

collect the spilled material without generating dust. Cleaning: Absorb the spill with a finely-powdered

liquid-binding material (e.g., diatomite). Decontaminate surfaces and equipment by scrubbing with alcohol.

Disposal: Collect all contaminated materials and dispose of them as hazardous waste in accordance with

local regulations [2].

Experimental Protocols & Troubleshooting
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Q: I need to functionalize a Metal-Organic Framework (MOF) with 1-Ethynylpyrene via a click

reaction. What is a cited methodology? A: One published protocol involves the post-synthetic modification

of UIO-66-NH₂ [1].

Procedure: The MOF is reacted with 1-Ethynylpyrene via an efficient click reaction.

Outcome: This yields a highly fluorescent MOF (UIO-66-Py) which has been successfully employed
as a sensor for detecting 2,4,6-trinitrophenol (TNP) with high selectivity and sensitivity.

Performance: The modified framework showed 85% fluorescence quenching efficiency with 0.203
mM TNP and a low detection limit of 4.5 x 10⁻⁷ M [1].

Q: I am performing a Sonogashira coupling with 1-Ethynylpyrene. The reagent is a dark powder. Is

this normal? A: Yes. The typical appearance of 1-Ethynylpyrene as supplied is a dark grey powder or

crystals, which is normal and should not affect its reactivity in coupling reactions like Sonogashira, for

which it is readily suitable [1].

Q: The polymerization of 1-Ethynylpyrene in my experiment is not proceeding efficiently. What

catalysts have been used successfully? A: Literature shows successful polymerization using specific

catalytic systems. The properties of the resulting polymer depend on the catalyst used.

Using WCl₆ as a catalyst yields trans-poly(1-ethynylpyrene) (trans-PEP) with a high molecular
weight [3].

Using the catalytic system (1-Me-Indenyl)(PPh₃)Ni–CC–Ph with methylaluminoxane (MAO) yields
soluble cis-poly(1-ethynylpyrene) (cis-PEP) with lower molecular weights [3].

This workflow outlines the decision-making process for handling and utilizing 1-Ethynylpyrene in a

research setting:
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Key Technical Notes

Air & Moisture Sensitivity: While the search results do not explicitly state that 1-Ethynylpyrene is

air-sensitive, the recommendation for tightly sealed containers and storage at -20°C strongly
implies that it should be protected from air and moisture to maintain stability and purity [2]. It is

prudent to handle it under an inert atmosphere (e.g., nitrogen or argon glovebox) for sensitive
reactions.

Fluorescent Applications: This compound is highly valued as a fluorescent probe. Its incorporation
into frameworks like MOFs and COFs significantly enhances fluorescence, making it excellent for
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sensor applications [1].

Biological Activity: Be aware that 1-Ethynylpyrene is a known mechanism-based inhibitor of
cytochrome P450 enzymes (specifically 1A1 and 1A2). This is a critical consideration for

researchers in drug development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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handling-air-sensitive-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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